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Compound of Interest

Compound Name:

4-(4-(tert-

Butoxycarbonyl)piperazin-1-yl)-4-

oxobutanoic acid

Cat. No.: B176289 Get Quote

In-Depth Technical Guide to Boc-piperazine-
succinic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, synthesis,

and analysis of Boc-piperazine-succinic acid, a valuable building block in medicinal chemistry

and drug development. The information presented herein is intended to support researchers in

the synthesis, characterization, and application of this compound.

Spectroscopic Data
The spectroscopic data for Boc-piperazine-succinic acid, systematically named 4-(4-(tert-
Butoxycarbonyl)piperazin-1-yl)-4-oxobutanoic acid, is crucial for its identification and

quality control. The following tables summarize the key nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data.

Table 1: NMR Spectroscopic Data
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¹H NMR ¹³C NMR

Chemical Shift (ppm) Assignment

Data not publicly available in detail Assignments are predictive

Note: Detailed ¹H NMR data with specific chemical shifts and coupling constants for 4-(4-(tert-
Butoxycarbonyl)piperazin-1-yl)-4-oxobutanoic acid is not readily available in the public

domain. The assignments for ¹³C NMR are based on computational predictions and analysis of

similar structures.

Table 2: IR and MS Spectroscopic Data
Spectroscopic Technique Data

Infrared (IR) Spectroscopy

Characteristic absorptions expected for C=O

(amide and carboxylic acid), C-N, and O-H

bonds. Specific peak frequencies are not

publicly available.

Mass Spectrometry (MS)
Molecular Formula: C₁₃H₂₂N₂O₅ Molecular

Weight: 286.32 g/mol [1]

Experimental Protocols
The synthesis of Boc-piperazine-succinic acid is achieved through the reaction of 1-(tert-

butoxycarbonyl)piperazine with succinic anhydride. This reaction forms an amide bond and

opens the anhydride ring, resulting in the desired product.

General Synthesis Protocol
A general procedure for the synthesis of 4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-4-
oxobutanoic acid is as follows:

Reaction Setup: To a solution of 1-(tert-butoxycarbonyl)piperazine (1.0 equivalent) in a

suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran) is added succinic anhydride

(1.0-1.2 equivalents).
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Reaction Conditions: The reaction mixture is typically stirred at room temperature. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure.

The crude product is then purified.

Purification: Purification is typically achieved by column chromatography on silica gel or by

recrystallization from an appropriate solvent system.

Note: This is a generalized protocol. Specific reaction times, temperatures, and purification

methods may vary and should be optimized for specific laboratory conditions.

Mandatory Visualizations
The following diagrams illustrate the key workflows and relationships relevant to Boc-

piperazine-succinic acid.
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Caption: Synthetic and analytical workflow for Boc-piperazine-succinic acid.
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Structural Relationship of Boc-piperazine-succinic acid
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Caption: Logical relationships of the molecular components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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